Cas no 160842-62-6 (3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carbonyl Chloride)

• Product Name: 3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carbonyl Chloride
• CAS No: 160842-62-6
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD00084916
• CID: 135513
• PubChem ID: 2735684
• Update Time: 2025-04-19

3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonylchloride, 3-(1,1-dimethylethyl)-1-methyl-
• 3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carbonyl chloride
• 3-(TERT-BUTYL)-1-METHYLPYRAZOLE-5-CARBONYLCHLORIDE
• 3-tert-Butyl-1-methyl-1H-pyrazole-5-carbonyl chloride
• 5-tert-butyl-2-methylpyrazole-3-carbonyl chloride
• 3-t-butyl-1-methyl-1H-pyrazole-5-carbonyl chloride
• 3-t-butyl-1-methyl-5-pyrazolecarboxylic acid chloride
• 5-tert-Butyl-2-methyl-2H-pyrazole-3-carbonyl chloride
• BUTTPARK 43\57-64
• TIMTEC-BB SBB005464
• 3-(tert-Butyl)-1-methylpyrazole-5-carbonyl
• 1H-Pyrazole-5-carbonyl chloride, 3-(1,1-dimethylethyl)-1-methyl- (9CI)
• 3-(tert-Butyl)-5-(chlorocarbonyl)-1-methyl-1H-pyrazole, 3-(tert-Butyl)-5-(chloroformyl)-1-methyl-1H-pyrazole
• 1H-Pyrazole-5-carbonyl chloride, 3-(1,1-dimethylethyl)-1-methyl-
• DTXSID50370881
• PS-10747
• 3-(tert-butyl)-1-methyl-1h-pyrazole-5-carbonylchloride
• FT-0613890
• MFCD00084916
• AKOS015911982
• 3-(tert-Butyl)-1-methylpyrazole-5-carbonyl chloride
• A810195
• SCHEMBL350765
• 5-tert-butyl-2-methyl-3-pyrazolecarbonyl chloride
• 5-tert-butyl-2-methyl-pyrazole-3-carbonyl chloride
• 160842-62-6
• 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic chloride
• SJGURXGUNLVMAQ-UHFFFAOYSA-N
• DB-043469
• 3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carbonyl Chloride

• MDL： MFCD00084916
• Inchi： 1S/C9H13ClN2O/c1-9(2,3)7-5-6(8(10)13)12(4)11-7/h5H,1-4H3
• InChI Key： SJGURXGUNLVMAQ-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(C)(C)C)=NN1C)=O

Computed Properties

• Exact Mass: 200.07200
• Monoisotopic Mass: 200.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.16
• Boiling Point: 117 °C
• Flash Point: 121.1°C
• Refractive Index: 1.533
• PSA: 34.89000
• LogP: 2.09660

3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carbonyl Chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles